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Compound of Interest

Compound Name: 3-Cyano-2-methylpyridine

Cat. No.: B167422 Get Quote

This technical guide provides a comprehensive overview of the core basic properties of 3-
Cyano-2-methylpyridine, tailored for researchers, scientists, and professionals in drug

development. This document collates critical data on its physical and chemical characteristics,

alongside detailed experimental protocols and visual representations of its synthesis.

Core Properties of 3-Cyano-2-methylpyridine
3-Cyano-2-methylpyridine, also known as 2-methyl-3-pyridinecarbonitrile, is a heterocyclic

aromatic compound. It serves as a valuable intermediate in the synthesis of various

pharmaceutical and agricultural chemicals.[1] Its chemical structure consists of a pyridine ring

substituted with a methyl group at the 2-position and a cyano group at the 3-position.

Physical Properties
The physical characteristics of 3-Cyano-2-methylpyridine are summarized in the table below.

These properties are essential for its handling, storage, and application in synthetic chemistry.
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Property Value Source(s)

Molecular Formula C₇H₆N₂ [1]

Molecular Weight 118.14 g/mol [1]

Appearance
Pale yellow to white

solid/crystalline powder
[1][2]

Melting Point 56-58 °C [2]

58 °C

Boiling Point 95-105 °C at 13 Torr

Density 1.08 ± 0.1 g/cm³ (Predicted)

Vapor Pressure 0.194 mmHg at 25°C

Flash Point 86.5 ± 7.0 °C

Refractive Index 1.531

Solubility

Insoluble in water; soluble in

hot ethanol, ether, benzene,

and chloroform.

[3]

Chemical and Spectroscopic Properties
The chemical and spectroscopic data for 3-Cyano-2-methylpyridine are crucial for its

identification and characterization in experimental settings.
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Property Value Source(s)

CAS Number 1721-23-9

Synonyms
2-Methylnicotinonitrile, 2-

Methyl-3-pyridinecarbonitrile

pKa -0.03 ± 0.10 (Predicted) [4]

Polar Surface Area (PSA) 36.7 Å²

XLogP3 1

¹H NMR Spectrum See Section 3.4

¹³C NMR Spectrum See Section 3.4

IR Spectrum See Section 3.4

Mass Spectrum See Section 3.4

Synthesis of 3-Cyano-2-methylpyridine
Several synthetic routes to 3-Cyano-2-methylpyridine have been reported. Two common

methods are detailed below.

Synthesis from 3-Bromo-2-methylpyridine
This method involves a cyanation reaction of 3-bromo-2-methylpyridine using a palladium

catalyst.
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3-Bromo-2-methylpyridine

Cyanation

Zn(CN)₂

Pd(PPh₃)₄

DMF

Microwave, 175 °C, 2 h
N₂ atmosphere

3-Cyano-2-methylpyridine

Click to download full resolution via product page

Synthesis of 3-Cyano-2-methylpyridine from 3-Bromo-2-methylpyridine.

Synthesis from 2-Methylnicotinamide
This route involves the dehydration of 2-methylnicotinamide.
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2-Methylnicotinamide

Dehydration

Trifluoroacetic anhydride

Triethylamine

Dichloromethane

0 °C

3-Cyano-2-methylpyridine

Click to download full resolution via product page

Synthesis of 3-Cyano-2-methylpyridine from 2-Methylnicotinamide.

Experimental Protocols
This section provides detailed methodologies for the synthesis and characterization of 3-
Cyano-2-methylpyridine.

Synthesis Protocols
Protocol 1: From 3-Bromo-2-methylpyridine

Dissolve 3-Bromo-2-methylpyridine (344 mg, 2 mmol), Zn(CN)₂ (235 mg, 2 mmol), and

Pd(PPh₃)₄ (75 mg, 0.06 mmol) in DMF (5 mL).

De-gas the mixture by vacuum and backfill with nitrogen three times.
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Heat the reaction mixture in a microwave reactor at 175 °C for 2 hours under a nitrogen

atmosphere.

After cooling, dilute the reaction mixture with ethyl acetate (60 mL).

Wash the organic layer with saturated saline solution.

Dry the organic layer over anhydrous sodium sulfate.

Filter and concentrate the solution under reduced pressure.

Purify the residue by column chromatography to yield 3-Cyano-2-methylpyridine as a white

solid.

Protocol 2: From 2-Methylnicotinamide[2]

Prepare a suspension of 2-methylnicotinamide (11.1 g, 0.081 mol) and triethylamine (24.8 g,

0.243 mol) in dichloromethane (400 mL) and cool to 0 °C.

Rapidly add trifluoroacetic anhydride (21.0 g, 0.100 mol) to the suspension.

Stir the reaction at 0 °C for a few minutes until the reaction is complete.

Add water to the reaction mixture and extract the aqueous layer with dichloromethane.

Combine the organic layers and wash sequentially with water and brine.

Dry the organic layer with anhydrous magnesium sulfate.

Filter and concentrate the filtrate.

Purify the residue by silica gel column chromatography (eluent: ethyl acetate/hexane, 1:1) to

obtain 3-Cyano-2-methylpyridine as a light yellow solid.

Melting Point Determination
A standard method for determining the melting point of a crystalline solid involves a melting

point apparatus.[1][5][6][7]
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Start Pack dry sample into
a capillary tube (2-3 mm height)

Place capillary in
melting point apparatus

Heat rapidly to ~15-20 °C
below expected melting point

Heat slowly (1-2 °C/min)
near melting point

Record temperature range
from first liquid to completely liquid End

Click to download full resolution via product page

Workflow for Melting Point Determination.

Solubility Determination
The following is a general qualitative protocol for determining the solubility of a compound in

various solvents.[2][8][9][10][11]

Place a small, accurately weighed amount of 3-Cyano-2-methylpyridine (e.g., 10 mg) into a

test tube.

Add a small volume of the solvent to be tested (e.g., 1 mL) at a controlled temperature (e.g.,

25 °C).

Vigorously agitate the mixture for a set period (e.g., 1-2 minutes).

Observe if the solid has completely dissolved.

If the solid dissolves, it is considered soluble under these conditions. If not, it is sparingly

soluble or insoluble.

Repeat the procedure with different solvents (e.g., water, ethanol, acetone, dichloromethane,

hexane).

Spectroscopic Data
¹H NMR: Spectral data for 3-Cyano-2-methylpyridine can be found in various chemical

databases.[12][13]

¹³C NMR: The ¹³C NMR spectrum provides information on the carbon framework of the

molecule.[13][14][15]

IR Spectroscopy: The infrared spectrum shows characteristic absorption bands for the cyano

and aromatic functionalities.[13][16][17]
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Mass Spectrometry: The mass spectrum confirms the molecular weight of the compound.[13]

[18]

Safety and Handling
3-Cyano-2-methylpyridine should be handled with appropriate safety precautions in a well-

ventilated laboratory fume hood. It is advisable to wear personal protective equipment,

including safety glasses, gloves, and a lab coat. For detailed safety information, consult the

Safety Data Sheet (SDS).

Applications in Drug Development
3-Cyano-2-methylpyridine and its derivatives are important intermediates in the

pharmaceutical industry.[8] The cyano and methyl functionalities on the pyridine ring allow for a

variety of chemical transformations, making it a versatile building block for the synthesis of

more complex, biologically active molecules.[1] Pyridine-based structures are common in many

therapeutic agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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